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Compound of Interest

Compound Name:
(2,3,4,5,6-

Pentachlorophenyl)thiourea

Cat. No.: B14131423

Get Quote

Introduction: Chemical Identity and Significance[1]
[2]
Pentachlorophenylthiourea represents a specific class of polyhalogenated aryl thioureas. While

less common in commodity catalogs than its precursor pentachloroaniline or the fungicide

quintozene (pentachloronitrobenzene), it serves as a critical theoretical and synthetic model for

understanding steric hindrance and electron-withdrawal effects in thiourea chemistry.

In drug development and agrochemistry, this structure is significant as a potential intermediate

for fusing heterocycles (e.g., aminobenzothiazoles) or as a heavy-atom derivative for

crystallographic phasing. This guide provides the definitive framework for its nomenclature,

structural identification, and synthesis.

Structural Analysis & Numbering
The molecule consists of a thiourea core (

) where one nitrogen atom is substituted with a pentachlorophenyl group (
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).

Graphviz Structural Diagram
The following diagram illustrates the connectivity and the IUPAC numbering priority. The

thiourea carbon is the principal functional group, but for nomenclature, the locants on the

phenyl ring are dictated by the point of attachment.
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Figure 1: Connectivity of 1-(pentachlorophenyl)thiourea. The thiourea nitrogen (N1) is attached

to the C1' of the benzene ring. All ring positions (2'-6') are chlorinated.

IUPAC Naming Conventions[1][2]
The naming of this compound follows the hierarchy of functional groups defined in the IUPAC

Blue Book (P-66.1). The thiourea moiety (

) takes precedence over the benzene ring and the halogen substituents.

Preferred IUPAC Name (PIN) derivation
Principal Characteristic Group: Thiourea.[1][2]

Parent Structure: Thiourea.[1][2][3][4]
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Substituent: The

group is named pentachlorophenyl.

Locants:

The nitrogen atoms of thiourea are numbered 1 and 3 (or

and

).

The substituent is placed on N1.

The phenyl ring is numbered 1 to 6, with the attachment point at 1. Since all other

positions are substituted with Chlorine, the locants are 2,3,4,5,6.

PIN:1-(2,3,4,5,6-Pentachlorophenyl)thiourea

Alternative Accepted Names
N-(Pentachlorophenyl)thiourea: Common in literature where the position of the second

nitrogen is unambiguous (unsubstituted).

(Pentachlorophenyl)thiocarbamide: "Thiocarbamide" is an older, retained synonym for

thiourea.

Synonyms and Identifiers
The following table consolidates the valid synonyms used across chemical databases (CAS,

PubChem, Beilstein).
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Category Identifier / Synonym

Preferred IUPAC Name 1-(2,3,4,5,6-Pentachlorophenyl)thiourea

Systematic Name N-(2,3,4,5,6-Pentachlorophenyl)thiourea

CAS Index Name Thiourea, N-(2,3,4,5,6-pentachlorophenyl)-

Common Synonyms
Pentachlorophenylthiourea; 1-

Pentachlorophenyl-2-thiourea

Related Precursor Pentachloroaniline (CAS: 527-20-8)

Formula

Molecular Weight ~324.44 g/mol

Synthesis Protocol (Standardized)
While specific commercial sourcing for this derivative is rare, its synthesis follows a robust, self-

validating protocol typical for aryl thioureas. This method utilizes Pentachloroaniline and

Ammonium Thiocyanate, avoiding the use of highly toxic thiophosgene.

Mechanism
The reaction proceeds via the acid-catalyzed formation of the thiocyanate salt of the aniline,

followed by thermal rearrangement into the thiourea.

Step-by-Step Methodology
Reagent Preparation:

Dissolve 10 mmol of 2,3,4,5,6-pentachloroaniline in 20 mL of chlorobenzene or o-

dichlorobenzene (solvent choice is critical due to low solubility of the perchlorinated

amine).

Prepare a separate solution of 12 mmol Ammonium Thiocyanate (

) in 5 mL of water.

Catalyst: 1.5 mL of concentrated HCl.
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Reaction:

Combine the organic and aqueous phases in a round-bottom flask equipped with a reflux

condenser.

Add 0.5 mL of Aliquat 336 (Phase Transfer Catalyst) to facilitate the reaction between the

lipophilic amine and aqueous thiocyanate.

Reflux at 100°C for 4–6 hours. Monitoring via TLC (Mobile phase: Hexane/Ethyl Acetate

4:1) is required to observe the consumption of the aniline.

Isolation & Purification:

Cool the mixture to room temperature. The product, pentachlorophenylthiourea, typically

precipitates as a solid due to the hydrophobic nature of the pentachlorophenyl group.

Filter the solid and wash with cold water (to remove excess

) followed by cold ethanol.

Recrystallization: Recrystallize from ethanol/DMF mixture to obtain analytical grade

crystals.

Validation (Quality Control):

Melting Point: Expect >200°C (decomposition).

IR Spectroscopy: Look for characteristic bands:

(

stretch)

(

stretch)

Synthesis Workflow Diagram
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Figure 2: Phase-transfer catalyzed synthesis workflow for converting pentachloroaniline to

pentachlorophenylthiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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